Cas no 899820-06-5 (3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid)

• Product Name: 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid
• CAS No: 899820-06-5
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 6179999
• PubChem ID: 43150124
• Update Time: 2025-06-07

3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID401258294
• 3-(2-nitrophenyl)-1,2-oxazole-5-carboxylic acid
• 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid
• EN300-1848827
• AKOS005202445
• 899820-06-5

• Inchi： 1S/C10H6N2O5/c13-10(14)9-5-7(11-17-9)6-3-1-2-4-8(6)12(15)16/h1-5H,(H,13,14)
• InChI Key： LETLFOYLXYSARH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CC=CC=2[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 234.02767130g/mol
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid

Introduction to 3-(2-Nitrophenyl)-5-isoxazolecarboxylic Acid (CAS No. 899820-06-5)

3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid (CAS No. 899820-06-5) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid features a nitrophenyl group attached to an isoxazole ring, making it a versatile scaffold for the development of novel pharmaceuticals.

The synthesis of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid has been extensively studied, and various methods have been reported in the literature. One common approach involves the reaction of 2-nitrobenzaldehyde with hydroxylamine and subsequent cyclization to form the isoxazole ring. This synthetic route is not only efficient but also scalable, making it suitable for both laboratory and industrial settings. The chemical stability and reactivity of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid have been well-characterized, providing a solid foundation for its use in various chemical reactions and biological assays.

In terms of its biological properties, 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid has shown promising activity in several areas. Recent studies have highlighted its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of pro-inflammatory cytokines and enzymes such as COX-2. Additionally, this compound has been investigated for its antioxidant properties, which could be beneficial in treating oxidative stress-related diseases. The ability of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid to modulate cellular signaling pathways has also been explored, suggesting its potential as a lead compound for drug discovery.

The pharmacological profile of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid has been further elucidated through in vitro and in vivo studies. In cell culture experiments, it has demonstrated cytotoxic effects on cancer cells, particularly those derived from breast and lung tumors. These findings suggest that this compound could be a valuable candidate for cancer therapy, either as a standalone treatment or in combination with other drugs. Preclinical studies in animal models have also supported these observations, showing significant tumor growth inhibition without major side effects.

The safety and toxicity profile of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both acute and chronic toxicity tests. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In the context of drug development, the solubility and bioavailability of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid are important considerations. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the solubility and stability of this compound, thereby improving its therapeutic efficacy. For example, nanoparticle-based formulations have shown promise in increasing the bioavailability and reducing the required dosage, which could lead to more effective treatment regimens.

The environmental impact of 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid is also a topic of growing interest. Studies on the biodegradability and ecotoxicity of this compound have provided valuable insights into its environmental fate and potential risks. Efforts are being made to develop sustainable synthesis methods that minimize waste generation and reduce the environmental footprint associated with the production and use of this compound.

In conclusion, 3-(2-Nitrophenyl)-5-isoxazolecarboxylic acid (CAS No. 899820-06-5) is a promising compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.